NOD2

Target Description

NOD2 (Nucleotide-binding Oligomerization Domain-containing protein 2) is an intracellular pattern recognition receptor crucial for innate immunity. It detects muramyl dipeptide (MDP), a component of bacterial peptidoglycan, leading to activation of NF-κB and MAPK pathways, and subsequent pro-inflammatory cytokine production. Dysregulation of NOD2 is implicated in various inflammatory conditions, including Crohn's disease, Blau syndrome, and certain cancers, making it a significant therapeutic target for immunomodulation.